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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238 Get Quote

An In-depth Technical Guide to the Handling and Storage of Isopropyl 2-methoxyacetate

For researchers, scientists, and professionals in drug development, the safe handling and

storage of chemical reagents are paramount. This guide provides a comprehensive overview of

the necessary precautions for Isopropyl 2-methoxyacetate, a flammable liquid and potential

irritant. Adherence to these guidelines is crucial for maintaining a safe laboratory environment

and ensuring the integrity of the compound for experimental use.

Physicochemical Properties
Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid.[1][2] A summary of its key

physical and chemical properties is presented below to inform risk assessment and handling

procedures.
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Property Value

CAS Number 17640-21-0

Molecular Formula C₆H₁₂O₃

Molecular Weight 132.16 g/mol [3][4]

Appearance Colorless to pale yellow liquid[1][2]

Boiling Point 160°C at 760 mmHg[5]

Flash Point 49.9°C[5]

Density 0.959 g/cm³

Vapor Pressure 2.44 mmHg at 25°C[5]

Refractive Index 1.398[5]

Solubility
Soluble in organic solvents; low solubility in

water.[1]

Hazard Identification and Classification
Isopropyl 2-methoxyacetate is classified as a flammable liquid and vapor.[3][6][7] It is also

known to cause skin and serious eye irritation, and may lead to respiratory irritation.[3][6][7]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[6][7]

H315: Causes skin irritation.[3][6][7]

H319: Causes serious eye irritation.[3][6][7]

H335: May cause respiratory irritation.[3][6][7]

Handling Precautions
When working with Isopropyl 2-methoxyacetate, it is imperative to use appropriate personal

protective equipment (PPE) and engineering controls to minimize exposure.
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][6]

Ensure eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

required to prevent skin contact.[3][6]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[3]

General Handling Practices:

Keep the container tightly closed when not in use.[3][6]

Keep away from heat, sparks, open flames, and other ignition sources.[3][6][7] No smoking

is permitted in the handling area.[3][6][7]

Use only non-sparking tools to prevent ignition.[3][6]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.[3][6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]

Wash hands thoroughly after handling.[3][6]

Do not eat, drink, or smoke in the work area.[3]

Storage Recommendations
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Proper storage of Isopropyl 2-methoxyacetate is essential for maintaining its stability and

preventing hazardous situations.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed to prevent the escape of vapors.[3][6]

Store away from heat, sources of ignition, and direct sunlight.[7][8]

Some suppliers recommend refrigeration for long-term storage.[2][9]

Incompatible Materials:

Keep away from strong oxidizing agents.[3]

Emergency Procedures
In the event of a spill or exposure, follow these emergency procedures:

Spill Response:

Remove all sources of ignition.[3]

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment.[3]

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable

container for disposal.[3]

Do not let the product enter drains or waterways.[3]

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if you feel unwell.[3]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical advice.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison

center or doctor.[7]

Logical Workflow for Handling and Storage
The following diagram illustrates the decision-making process and necessary precautions for

the safe handling and storage of Isopropyl 2-methoxyacetate.
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Caption: A flowchart outlining the necessary steps for safely handling and storing Isopropyl 2-
methoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b189238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

